Cas no 1187929-52-7 (5-Chloro-2-fluoro-benzamidine hydrochloride)

• Product Name: 5-Chloro-2-fluoro-benzamidine hydrochloride
• CAS No: 1187929-52-7
• MF: C₇H₇Cl₂FN₂
• MW: 209.04828286171
• MDL: MFCD04973393
• CID: 1082356
• PubChem ID: 46941395
• Update Time: 2025-05-20

5-Chloro-2-fluoro-benzamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluorobenzamidine hydrochloride
• 5-Chloro-2-Fluoro-Benzamidine Hydrochloride
• 5-CHLORO-2-FLUORO-BENZAMIDINE HCL
• 5-Chloro-2-Fluorobenzene-1-Carboximidamide Hydrochloride
• 5-chloro-2-fluorobenzimidamide hydrochloride
• 5-Chloro-2-fluoro-benzamidine, HCl
• SY343188
• AKOS015890902
• 5-Chloro-2-fluorobenzene-1-carboximidamide--hydrogen chloride (1/1)
• MFCD04973393
• 5-chloro-2-fluorobenzimidamidehydrochloride
• F72449
• AB21302
• DTXSID00677413
• 1187929-52-7
• 5-CHLORO-2-FLUOROBENZENECARBOXIMIDAMIDE HYDROCHLORIDE
• SB31287
• CS-0341418
• 5-chloro-2-fluorobenzenecarboximidamide;hydrochloride
• 5-Chloro-2-fluoro-benzamidine hydrochloride

• MDL： MFCD04973393
• Inchi： 1S/C7H6ClFN2.ClH/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3H,(H3,10,11);1H
• InChI Key： CAQAESKTXCBUDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=N)N)=C1)F.Cl

Computed Properties

• Exact Mass: 207.99700
• Monoisotopic Mass: 207.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.87000
• LogP: 3.36520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-Chloro-2-fluoro-benzamidine hydrochloride

5-Chloro-2-fluoro-benzamidine hydrochloride: A Comprehensive Overview

The compound 5-Chloro-2-fluoro-benzamidine hydrochloride (CAS No. 1187929-52-7) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of benzamidines, which are known for their versatile applications in medicinal chemistry. The structure of 5-Chloro-2-fluoro-benzamidine hydrochloride comprises a benzene ring substituted with chlorine and fluorine atoms at the 5 and 2 positions, respectively, along with an amidine group attached to the nitrogen atom. This unique combination of substituents imparts distinctive chemical and biological properties to the molecule.

Recent advancements in chemical synthesis have enabled the efficient production of 5-Chloro-2-fluoro-benzamidine hydrochloride, making it more accessible for research purposes. The synthesis typically involves multi-step reactions, including nucleophilic substitutions and amidine formation, under controlled conditions to ensure high purity and stability. Researchers have also explored alternative synthetic pathways to optimize yield and reduce costs, which has been a focal point in recent studies.

The biological activity of 5-Chloro-2-fluoro-benzamidine hydrochloride has been extensively studied, particularly its potential as a lead compound in drug discovery. Studies have demonstrated its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and inflammation. For instance, recent research has highlighted its anti-tumor properties by targeting specific signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its pharmacological applications, 5-Chloro-2-fluoro-benzamidine hydrochloride has shown promise in other areas, including agrochemicals and materials science. Its ability to act as a catalyst in certain reactions has been explored, opening new avenues for its use in industrial processes. Furthermore, the compound's stability under various environmental conditions makes it a candidate for applications in sensors and diagnostic tools.

From an analytical standpoint, the characterization of 5-Chloro-2-fluoro-benzamidine hydrochloride has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and confirm the presence of functional groups critical for its activity. Additionally, computational modeling has been employed to predict its interactions with biological targets, aiding in the design of more potent derivatives.

Looking ahead, ongoing research is focused on improving the bioavailability and reducing potential side effects of 5-Chloro-2-fluoro-benzamidine hydrochloride for therapeutic use. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials. The integration of artificial intelligence in drug design is also being leveraged to identify novel analogs with enhanced efficacy.

In conclusion, 5-Chloro-2-fluoro-benzamidine hydrochloride (CAS No. 1187929-52-7) stands as a testament to the progress in chemical innovation. Its multifaceted applications across various domains underscore its importance as a valuable tool in modern science. As research continues to unravel its full potential, this compound is poised to make significant contributions to advancing human health and technology.